N-(2-(4-fluorophenyl)imidazo[1,2-a]pyridin-3-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[2-(4-fluorophenyl)imidazo[1,2-a]pyridin-3-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C25H18FN3O/c26-20-13-11-18(12-14-20)24-25(29-15-4-3-10-22(29)27-24)28-23(30)16-19-8-5-7-17-6-1-2-9-21(17)19/h1-15H,16H2,(H,28,30)
• InChI Key: WIWNQGRJBOWJFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=C(N=C4N3C=CC=C4)C5=CC=C(C=C5)F
• Molecular Formula: C25H18FN3O
• Molecular Weight: 395.4 g/mol

Description

N-(2-(4-fluorophenyl)imidazo[1,2-a]pyridin-3-yl)-2-(naphthalen-1-yl)acetamide, also known as FIIN-3, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. It is a member of the imidazo[1,2-a]pyridine class of compounds, which have been shown to inhibit the activity of various kinases.

Scientific Research Applications

Anticancer Applications

A novel series of selenylated imidazo[1,2-a]pyridines, closely related to the chemical structure , were investigated for their activity against breast cancer cells. These compounds showed significant cytotoxicity towards MCF-7 cells and induced cell death via apoptosis, demonstrating their potential as antiproliferative agents in cancer treatment (Almeida et al., 2018).

Imaging Studies

Substituted imidazo[1,2-α]pyridines have been developed as potential probes for studying Peripheral Benzodiazepine Receptors (PBR) using SPECT imaging. These studies showcase the chemical's utility in the development of diagnostic tools and its importance in neurological research (Katsifis et al., 2000).

Antivenom Research

Research on imidazo[1,2-α]pyridines targets snake venom Phospholipase A2 (PLA2), suggesting their potential as lead molecules in antivenom strategies. The study underscores the scaffold's relevance in developing therapeutic agents against snake bites (Anilkumar et al., 2015).

Fluorescent Material Development

Imidazo[1,2-a]pyridine derivatives have been explored for their fluorescent properties, indicating their potential in creating novel fluorescent materials for various applications. Such materials could be used in sensory devices, bioimaging, and as markers in biological research (Volpi et al., 2017).

Medicinal Chemistry

The chemical's core structure is integral to the development of new drugs, demonstrating its significance in medicinal chemistry for creating compounds with potential therapeutic applications. For example, its derivatives have shown promising antitumor activities and could serve as a foundation for designing new anticancer agents (Chena et al., 2022).